Cas no 1956-44-1 ((NZ)-N-[1-(5-methylthiophen-2-yl)ethylidene]hydroxylamine)

• Product Name: (NZ)-N-[1-(5-methylthiophen-2-yl)ethylidene]hydroxylamine
• CAS No: 1956-44-1
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 908232
• PubChem ID: 5381054
• Update Time: 2025-04-19

(NZ)-N-[1-(5-methylthiophen-2-yl)ethylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• (NZ)-N-[1-(5-methylthiophen-2-yl)ethylidene]hydroxylamine
• 5-methyl-2-acetylthiophene oxime
• NSC-109388
• 2-ACETYL-5-METHYLTHIOPHENE OXIME
• NSC109388
• SCHEMBL9911082
• 1956-44-1
• AKOS008969502

• Inchi： 1S/C7H9NOS/c1-5-3-4-7(10-5)6(2)8-9/h3-4,9H,1-2H3/b8-6-
• InChI Key： PSNLEFAJCBPCPQ-VURMDHGXSA-N
• SMILES： S1C(C)=CC=C1/C(/C)=N\O

Computed Properties

• Exact Mass: 155.04000
• Monoisotopic Mass: 155.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.182
• Boiling Point: 278.885°C at 760 mmHg
• Flash Point: 122.466°C
• Refractive Index: 1.578
• PSA: 60.83000
• LogP: 2.25470